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Compound of Interest

Compound Name: MC1742

Cat. No.: B612165 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of laboratory chemicals is paramount. This document provides essential guidance on

personal protective equipment (PPE), operational plans, and disposal procedures for MC1742,

a potent class I and IIb HDAC inhibitor. While the safety data sheet (SDS) for MC1742
indicates it does not meet the criteria for hazardous classification under EC Directives, it is

crucial to treat all research chemicals with caution, as the full extent of their potential hazards

may not be known.[1]

Personal Protective Equipment (PPE)
When handling MC1742, a risk assessment should be conducted to determine the appropriate

level of PPE required.[2] The following table summarizes the recommended PPE for various

laboratory operations involving MC1742, based on general best practices for handling

chemicals of unknown toxicity.[3][4]
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Operation Eye Protection Hand Protection Body Protection
Respiratory

Protection

Weighing and

preparing

solutions (in a

well-ventilated

area)

Safety glasses

with side shields

or chemical

splash goggles.

[2][4][5]

Disposable nitrile

gloves.[2][4]

Laboratory coat.

[2][3]

Generally not

required. If

weighing fine

powder that may

become

airborne,

consider a dust

mask or use of a

fume hood.

Handling stock

solutions

Safety glasses

with side shields

or chemical

splash goggles.

[2][4][5]

Disposable nitrile

gloves.[2][4]

Laboratory coat.

[2][3]

Not generally

required.

Cell culture and

in-vitro assays

Safety glasses

with side shields.

Disposable nitrile

gloves.
Laboratory coat. Not required.

Cleaning spills
Chemical splash

goggles.[2]

Chemical-

resistant gloves

(e.g., thicker

nitrile or

neoprene).

Laboratory coat.

For large spills or

in poorly

ventilated areas,

a respirator may

be necessary.

Operational Plans
Handling and Storage:

Store MC1742 at -20°C in a tightly sealed container.

Before use, allow the container to warm to room temperature to prevent moisture

condensation.

Handle the compound in a well-ventilated area. For procedures that may generate dust or

aerosols, use a chemical fume hood.
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Avoid inhalation, ingestion, and contact with skin and eyes.

After handling, wash hands thoroughly with soap and water.

Spill Response: In the event of a spill, follow these steps:

Alert others in the immediate area.[6]

Evacuate non-essential personnel.

Assess the spill. For small spills of solid MC1742, carefully sweep or vacuum the material

into a sealed container for disposal. Avoid generating dust. For small liquid spills, absorb the

material with an inert absorbent (e.g., vermiculite, sand, or commercial spill pillows) and

place it in a sealed container.[7][8]

Decontaminate the spill area with a suitable solvent (e.g., soap and water), and wipe clean.

Dispose of all contaminated materials as chemical waste according to institutional

guidelines.

For large spills, or if you are unsure how to proceed, contact your institution's environmental

health and safety (EHS) department.

Disposal Plan
As MC1742 is not classified as a hazardous substance according to its SDS, it can likely be

disposed of as non-hazardous chemical waste.[7] However, institutional and local regulations

for chemical waste disposal must always be followed.

Unused solid MC1742 and empty containers: Dispose of in the appropriate solid chemical

waste stream as directed by your institution. Empty containers should be triple-rinsed with a

suitable solvent before disposal, with the rinsate collected as chemical waste.[9]

Solutions of MC1742: Collect in a designated, labeled waste container. Do not pour solutions

down the drain unless specifically permitted by your institution's EHS department for non-

hazardous waste.[10][11]

Contaminated labware and PPE: Dispose of as solid chemical waste.
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The following diagram illustrates the decision-making process for the handling and disposal of

MC1742.

MC1742 Handling and Disposal Workflow

Handling MC1742

Disposal of MC1742 Waste

Start: Need to handle MC1742

Conduct Risk Assessment

Select Appropriate PPE based on Task

Follow Standard Handling Procedures
(Ventilated area, wash hands, etc.)

Spill Occurred?

Initiate Spill Response Protocol

Yes

Complete Task Safely

No

Generate MC1742 Waste

Determine Waste Type
(Solid, Liquid, Contaminated PPE)

Consult Institutional/
Local Disposal Guidelines

Segregate and Label Waste Containers

Dispose via Approved
Chemical Waste Stream
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Click to download full resolution via product page

Caption: Workflow for safe handling and disposal of MC1742.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Safety | Tocris Bioscience [tocris.com]

2. Personal Protective Equipment Requirements for Laboratories – Environmental Health
and Safety [ehs.ncsu.edu]

3. ehs.princeton.edu [ehs.princeton.edu]

4. uah.edu [uah.edu]

5. Personal Protective Equipment in Chemistry | Environmental Health and Safety
[ehs.dartmouth.edu]

6. 5.4 Chemical Spill Procedures | Environment, Health and Safety [ehs.cornell.edu]

7. ehs.utk.edu [ehs.utk.edu]

8. Chemical Spill Clean-Up - Environmental Health & Safety - University of Delaware
[www1.udel.edu]

9. sites.rowan.edu [sites.rowan.edu]

10. sfasu.edu [sfasu.edu]

11. Chemical Waste | Environment, Health & Safety [ehs.ucsf.edu]

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
MC1742]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b612165#personal-protective-equipment-for-handling-
mc1742]

Disclaimer & Data Validity:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b612165?utm_src=pdf-body-img
https://www.benchchem.com/product/b612165?utm_src=pdf-body
https://www.benchchem.com/product/b612165?utm_src=pdf-custom-synthesis
https://www.tocris.com/support/safety
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.ncsu.edu/laboratory-safety/personal-protective-equipment-requirements-for-laboratories/
https://ehs.princeton.edu/ppe-use-laboratories
https://www.uah.edu/images/OEHS/researchsafety/07.07.04_lab_ppe_2013.pdf
https://ehs.dartmouth.edu/laboratory-research-safety/chemical-safety/personal-protective-equipment-chemistry
https://ehs.dartmouth.edu/laboratory-research-safety/chemical-safety/personal-protective-equipment-chemistry
https://ehs.cornell.edu/research-safety/chemical-safety/laboratory-safety-manual/chapter-5-emergency-preparation/54
https://ehs.utk.edu/wp-content/uploads/2017/06/Hazardous-Waste-Spill-Cleanup.pdf
https://www1.udel.edu/ehs/research/chemical/chemical-clean-up.html
https://www1.udel.edu/ehs/research/chemical/chemical-clean-up.html
https://sites.rowan.edu/facilities/_docs/non-hazardous-waste-disposal-guide-for-laboratories-9-14-21.pdf
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://ehs.ucsf.edu/labs-research/chemical-safety/chemical-waste
https://www.benchchem.com/product/b612165#personal-protective-equipment-for-handling-mc1742
https://www.benchchem.com/product/b612165#personal-protective-equipment-for-handling-mc1742
https://www.benchchem.com/product/b612165#personal-protective-equipment-for-handling-mc1742
https://www.benchchem.com/product/b612165#personal-protective-equipment-for-handling-mc1742
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b612165?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612165?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

